Cas no 2138183-21-6 (5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine)

• Product Name: 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine
• CAS No: 2138183-21-6
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5609344
• PubChem ID: 165476328
• Update Time: 2025-10-30

5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138183-21-6
• EN300-843608
• 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine

• Inchi： 1S/C13H28N2/c1-5-7-15(8-6-2)12-9-13(11(3)4)14-10-12/h11-14H,5-10H2,1-4H3
• InChI Key： PKNLRHSGOHJKHP-UHFFFAOYSA-N
• SMILES： N1CC(CC1C(C)C)N(CCC)CCC

Computed Properties

• Exact Mass: 212.225248902g/mol
• Monoisotopic Mass: 212.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine

Comprehensive Overview of 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine (CAS No. 2138183-21-6): Properties, Applications, and Research Insights

The compound 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine (CAS No. 2138183-21-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This tertiary amine, characterized by its pyrrolidine core and dipropyl substituents, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its stereochemistry and lipophilicity, which influence its bioavailability and interaction with biological targets.

In the context of current trends, 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine aligns with the growing demand for nitrogen-containing heterocycles in medicinal chemistry. These compounds are pivotal in designing CNS-active agents and enzyme inhibitors, addressing global health challenges such as neurodegenerative diseases. The compound’s CAS No. 2138183-21-6 frequently appears in patent literature, highlighting its role in proprietary formulations. Its propan-2-yl moiety further enhances metabolic stability, a key consideration in modern drug development.

From a synthetic perspective, 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine exemplifies advancements in catalytic amination and stereoselective synthesis. Laboratories leverage techniques like reductive amination and Pd-catalyzed coupling to optimize its yield and purity. Such methods are frequently searched in academic databases, reflecting the compound’s relevance to green chemistry initiatives. Additionally, its logP value and hydrogen-bonding capacity make it a subject of computational modeling studies, bridging experimental and theoretical research.

The commercial availability of CAS No. 2138183-21-6 has spurred interest in its scale-up production and derivatization. Companies specializing in custom synthesis often list this compound as a building block for high-value intermediates. Its compatibility with microwave-assisted reactions and flow chemistry setups further underscores its industrial applicability. Notably, forums discussing SAR studies (Structure-Activity Relationships) frequently cite this amine as a case study for optimizing bioisosteric replacements.

Environmental and regulatory aspects of 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine are also critical. While not classified as hazardous, its ecotoxicological profile is under evaluation to comply with REACH and FDA guidelines. This aligns with the broader shift toward sustainable chemistry, a hot topic in both academic and industrial circles. Researchers are exploring biodegradable analogs of such amines to reduce environmental footprint.

In summary, 5-(propan-2-yl)-N,N-dipropylpyrrolidin-3-amine (CAS No. 2138183-21-6) represents a convergence of synthetic innovation and therapeutic potential. Its multidisciplinary applications—from drug design to material science—make it a compound of enduring interest. As search queries for “pyrrolidine derivatives” and “amine synthesis techniques” continue to rise, this compound stands out as a benchmark for future research endeavors.